Cas no 1804671-14-4 (2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine)

• Product Name: 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine
• CAS No: 1804671-14-4
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4862336
• Update Time: 2025-06-29

2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-6-3(1-9)5(7(10)11)4(2-12-6)13(14)15/h2,7H,1H2
• InChI Key： RITJDQQLXJINTQ-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=C(C(F)F)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine

Introduction to 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine (CAS No. 1804671-14-4)

2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine (CAS No. 1804671-14-4) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its bromo, chloromethyl, difluoromethyl, and nitro substituents, which collectively contribute to its reactivity and versatility in synthetic chemistry.

The chemical structure of 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine is particularly noteworthy for its ability to participate in a wide range of chemical reactions. The bromo substituent can serve as a leaving group in nucleophilic substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. The chloromethyl group can be readily functionalized through various reactions, such as nucleophilic substitution or elimination processes. The difluoromethyl group imparts unique electronic and steric properties, which can influence the reactivity and stability of the molecule. Finally, the nitro group can be reduced to an amino group, providing a valuable handle for further functionalization.

In the realm of pharmaceutical research, 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine has shown promise as a key intermediate in the synthesis of novel drug candidates. Recent studies have highlighted its potential in the development of inhibitors for various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a building block for the synthesis of potent inhibitors of protein kinases, which are implicated in several diseases such as cancer and inflammatory disorders.

Beyond pharmaceutical applications, 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine has also found utility in agrochemical research. Its unique combination of functional groups makes it an attractive candidate for the development of new pesticides and herbicides. A recent publication in the Pest Management Science journal described the synthesis and evaluation of a series of pyridine-based compounds derived from this intermediate, which exhibited excellent activity against various plant pathogens.

In materials science, the multifunctional nature of 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine has led to its exploration as a building block for advanced materials with tailored properties. For example, researchers at a leading materials science institute have utilized this compound to synthesize novel polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthetic accessibility of 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine is another factor contributing to its widespread use in research laboratories and industrial settings. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One notable method involves the sequential introduction of the bromo, chloromethyl, difluoromethyl, and nitro groups onto a pyridine scaffold using well-established chemical transformations. This modular approach allows for fine-tuning of the reaction conditions to optimize yield and purity.

The physical properties of 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine, such as its melting point, boiling point, and solubility characteristics, have been extensively studied. These properties are crucial for understanding its behavior in different reaction media and for optimizing its use in various applications. For instance, its solubility in common organic solvents like dichloromethane and dimethylformamide makes it suitable for use in solution-phase synthesis.

In conclusion, 2-Bromo-3-(chloromethyl)-4-(difluoromethyl)-5-nitropyridine (CAS No. 1804671-14-4) is a highly functionalized pyridine derivative with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of substituents provides a versatile platform for synthetic chemistry and has led to significant advancements in these fields. As research continues to uncover new possibilities for this compound, it is likely to remain an important tool for scientists and researchers working at the forefront of chemical innovation.